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Compound of Interest

Compound Name: 3,4-Dimethoxyphenylacetone

Cat. No.: B057033 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
3,4-Dimethoxyphenylacetone, also known as Veratryl acetone, is a chemical intermediate

with applications in the synthesis of pharmaceuticals, such as α-methyl-dopa[1]. A

comprehensive understanding of its solubility profile in various organic solvents is critical for its

synthesis, purification, formulation, and overall handling in a laboratory setting. This technical

guide provides an overview of the known solubility characteristics of 3,4-
Dimethoxyphenylacetone, detailed experimental protocols for quantitative solubility

determination, and visual representations of relevant chemical pathways. While specific

quantitative solubility data is sparse in publicly available literature, this guide furnishes

qualitative data and robust methodologies for researchers to determine these parameters

empirically.

Physicochemical Properties
A brief summary of the key physicochemical properties of 3,4-Dimethoxyphenylacetone is

presented below. These properties inherently influence its solubility behavior.
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Property Value

Molecular Formula C₁₁H₁₄O₃

Molecular Weight 194.23 g/mol

CAS Number 776-99-8

Appearance Light yellow to orange clear liquid

Boiling Point 154-158 °C (at 12 mmHg)[1]

Density ~1.115 g/mL at 25 °C[1]

Solubility Profile
A thorough search of scientific literature and chemical databases did not yield specific

quantitative solubility data (e.g., g/L or mol/L) for 3,4-Dimethoxyphenylacetone in a range of

common organic solvents. However, qualitative descriptions have been reported and are

summarized in the table below.

Solvent Solubility Description

Water Insoluble[1][2]

Chloroform Sparingly Soluble[2]

Methanol Slightly Soluble[2]

Note: The terms "sparingly" and "slightly" soluble indicate that the compound has limited

solubility in these solvents under standard conditions. For precise applications, experimental

determination is strongly recommended.

Experimental Protocols for Solubility Determination
To obtain quantitative solubility data, a standardized experimental protocol is required. The

following section details a reliable gravimetric method for determining the solubility of 3,4-
Dimethoxyphenylacetone in an organic solvent of interest.
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Gravimetric Solubility Determination
This method involves creating a saturated solution at a controlled temperature, separating the

undissolved solute, and quantifying the dissolved amount by solvent evaporation.

Materials:

3,4-Dimethoxyphenylacetone

Selected organic solvent (e.g., ethanol, acetone, ethyl acetate)

Analytical balance

Temperature-controlled shaker or water bath

Vials with screw caps

Centrifuge

Syringe filters (0.2 μm, solvent-compatible)

Pre-weighed collection vials

Procedure:

Preparation of Supersaturated Solution:

Add an excess amount of 3,4-Dimethoxyphenylacetone to a vial containing a known

volume or mass of the chosen organic solvent. An excess is confirmed by the presence of

undissolved solid.

Seal the vial tightly to prevent solvent evaporation.

Equilibration:

Place the vial in a temperature-controlled shaker or water bath set to the desired

experimental temperature (e.g., 25 °C).
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Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure that equilibrium

between the dissolved and undissolved solute is reached.

Phase Separation:

After equilibration, allow the vial to rest in the temperature-controlled bath for at least 2

hours to let the undissolved solid settle.

To separate the solid from the liquid phase, either:

Centrifugation: Centrifuge the vial at a moderate speed, ensuring the temperature

remains constant.

Filtration: Carefully draw the supernatant using a syringe and pass it through a 0.2 μm

syringe filter into a pre-weighed collection vial. This step must be performed quickly to

minimize temperature changes and solvent evaporation.

Quantification:

Weigh the collection vial containing the clear, saturated solution to determine the mass of

the solution.

Evaporate the solvent from the collection vial under a gentle stream of nitrogen or in a

vacuum oven at a temperature that does not degrade the solute.

Once the solvent is fully evaporated, weigh the vial again to determine the mass of the

dissolved 3,4-Dimethoxyphenylacetone.

Calculation:

Calculate the solubility using the following formula: Solubility (g/L) = (Mass of dissolved

solute (g) / Volume of solvent (L))

The mass of the solvent can be calculated by subtracting the mass of the dissolved solute

from the total mass of the solution. The volume of the solvent can be determined from its

mass and density at the experimental temperature.
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Visualization of Workflows and Pathways
Diagrams are essential for visualizing complex processes. The following sections provide

Graphviz diagrams for a typical solubility determination workflow and a relevant synthetic

pathway for 3,4-Dimethoxyphenylacetone.

Experimental Workflow for Solubility Determination
The following diagram illustrates the logical flow of the gravimetric method described above.

1. Preparation
Add excess solute to a known volume of solvent in a sealed vial.

2. Equilibration
Agitate at constant temperature (e.g., 24-48h) to achieve saturation.

3. Phase Separation
Let solid settle. Centrifuge or filter the supernatant to get a clear saturated solution.

4. Quantification
Transfer a known mass of the clear solution to a pre-weighed vial.

5. Evaporation
Evaporate the solvent completely under vacuum or nitrogen stream.

6. Calculation
Weigh the vial with the solute residue. Calculate solubility (g/L or mol/L).

Click to download full resolution via product page

Caption: A simplified workflow for the experimental determination of solubility.
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Synthetic Pathway: Wacker Oxidation of Methyl Eugenol
3,4-Dimethoxyphenylacetone can be synthesized via the Wacker oxidation of methyl

eugenol. This process uses a palladium catalyst to oxidize the alkene.

Reactants

Process Product

Methyl Eugenol
(in THF/Water)

Heat at Reflux

Mix

10% Pd/C

KBrO₃

3,4-Dimethoxyphenylacetone
Wacker Oxidation

Click to download full resolution via product page

Caption: Synthesis of 3,4-Dimethoxyphenylacetone via Wacker oxidation.

Conclusion
While quantitative solubility data for 3,4-Dimethoxyphenylacetone in organic solvents remains

a gap in the scientific literature, qualitative assessments confirm it is insoluble in water with

limited solubility in chloroform and methanol. This guide provides a robust and detailed

experimental protocol for researchers to determine precise solubility values, which are

essential for advancing research, development, and formulation activities involving this

compound. The provided workflows and pathways serve as clear visual aids for these complex

chemical processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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